Cas no 317822-08-5 (1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride)

• Product Name: 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride
• CAS No: 317822-08-5
• MF: C₁₉H₂₃ClF₂N₂O
• MW: 369
• CID: 4645368
• Update Time: 2025-05-24

1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2,2-BIS(4-FLUOROPHENYL)-2-HYDROXYETHYL]-4-METHYLHEXAHYDROPYRAZIN-4-IUM CHLORIDE
• 1,1-Bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride
• 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride

• Inchi： InChI=1S/C19H22F2N2O.ClH/c1-22-10-12-23(13-11-22)14-19(24,15-2-6-17(20)7-3-15)16-4-8-18(21)9-5-16;/h2-9,24H,10-14H2,1H3;1H
• InChI Key： RICJRXRIBOFLHK-UHFFFAOYSA-N
• SMILES： CN1CCN(CC1)CC(C2=CC=C(C=C2)F)(C3=CC=C(C=C3)F)O.Cl

1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride (CAS No. 317822-08-5)

The compound 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride (CAS No. 317822-08-5) is a chemically synthesized molecule with significant potential in pharmaceutical research. Its unique structure, featuring bis(4-fluorophenyl) and 4-methylpiperazine moieties, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, given the presence of fluorine atoms and a piperazine ring, which are known to enhance bioavailability and binding affinity.

In recent years, the demand for novel compounds like 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride has surged, driven by advancements in precision medicine and targeted therapy. The compound's hydrochloride salt form improves its solubility, a critical factor for oral bioavailability. This aligns with current trends in drug formulation, where solubility enhancement is a key focus area. Additionally, the incorporation of fluorine in its structure is a hot topic, as fluorinated compounds often exhibit improved metabolic stability and membrane permeability.

The synthesis and characterization of CAS No. 317822-08-5 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are essential for preclinical and clinical studies. The compound's molecular weight and stoichiometry are also critical parameters for researchers, as they influence dosing and pharmacokinetics. Given the growing emphasis on AI-driven drug discovery, computational models are increasingly used to predict the behavior of such compounds, including their ADME properties (Absorption, Distribution, Metabolism, and Excretion).

Another area of interest is the potential role of 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride in neurological disorders. The piperazine moiety is a common feature in many CNS-active drugs, and its presence in this compound has sparked investigations into its efficacy for conditions like anxiety and depression. This is particularly relevant given the rising global prevalence of mental health issues and the need for more effective treatments. Furthermore, the compound's fluorophenyl groups may contribute to its ability to cross the blood-brain barrier, a significant challenge in neuropharmacology.

From a commercial perspective, CAS No. 317822-08-5 is gaining attention in the pharmaceutical intermediates market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and biotech firms. The compound's patent status and regulatory compliance are also frequently searched topics, as they impact its availability and cost. With the rise of green chemistry, there is also a push to develop more sustainable synthesis routes for such compounds, minimizing environmental impact.

In summary, 1,1-bis(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol hydrochloride represents a promising candidate for further research and development. Its structural features, combined with current scientific and market trends, position it as a valuable asset in the quest for innovative therapeutics. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing human health.